Cas no 2411220-98-7 (2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide)

• Product Name: 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide
• CAS No: 2411220-98-7
• MF: C₁₆H₂₁ClN₂O₂
• MW: 308.803143262863
• CID: 5357971
• Update Time: 2025-07-21

2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3775005121
• 2-chloro-N-[3-(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-3-oxopropyl]propanamide
• 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide

• Inchi： 1S/C16H21ClN2O2/c1-11-7-8-13-5-3-4-6-14(13)19(11)15(20)9-10-18-16(21)12(2)17/h3-6,11-12H,7-10H2,1-2H3,(H,18,21)
• InChI Key： VXLFKFULWRXWQZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCC(N1C2C=CC=CC=2CCC1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4

Additional information on 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide

Introduction to 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide (CAS No. 2411220-98-7)

2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 2411220-98-7, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development. The molecular framework of this compound incorporates several key functional groups, including a chloro substituent, an amide linkage, and a quinoline derivative, which collectively contribute to its distinctive reactivity and interaction with biological targets.

The presence of the 2-methyl-3,4-dihydro-2H-quinolin-1-yl moiety in the structure suggests potential binding affinity to various biological receptors and enzymes. Quinoline derivatives are well-known for their role in medicinal chemistry, particularly in the development of antimalarial and antibacterial agents. The incorporation of a propylamine side chain with an oxo group further enhances the compound's complexity, potentially influencing its pharmacokinetic profile and bioavailability. Such structural features make 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and pathways involved in disease progression. The amide group in the compound's structure is particularly relevant here, as amides are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with protein surfaces. The specific arrangement of atoms in 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide may facilitate its binding to particular biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research efforts are focused on identifying new therapeutic strategies for various diseases, including cancer, infectious disorders, and neurodegenerative conditions. The unique structural features of 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide position it as a candidate for developing novel drugs that could modulate critical biological processes. For instance, quinoline derivatives have been explored for their anti-cancer properties, and the additional functional groups in this compound may enhance its efficacy and selectivity.

The synthesis of 2-Chloro-N-[3-(2-methyl-3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]propanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro substituent and the amide bond formation are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, may be employed to construct the complex quinoline core efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the importance of innovative methodologies in modern drug discovery.

Evaluation of the pharmacological properties of 2-Chloro-N-[3-(2-methyl--dihydro--H--quinolin--1--y l)-3-oxopropyl]propanamide is essential to determine its potential therapeutic value. In vitro assays can be conducted to assess its interaction with target proteins and enzymes, while preclinical studies can provide insights into its pharmacokinetic behavior and safety profile. The quinoline moiety's ability to modulate enzyme activity has been well-documented, suggesting that this compound may exhibit inhibitory effects on relevant biological pathways. Further investigation into its mechanism of action will be crucial for understanding its potential applications in medicine.

The growing body of research on quinoline derivatives underscores their significance in medicinal chemistry. Recent studies have demonstrated the versatility of these compounds in addressing various health challenges by targeting different biological systems. The structural diversity within this class allows for the development of molecules with tailored properties, making them valuable tools for drug design. 2-Chloro-N-[3-(--methyl--dihydro--H--quinolin--1--y l)-3-oxopropyl]propanamide exemplifies this trend by combining several key structural elements that enhance its potential as a therapeutic agent.

As research progresses, the integration of computational methods into drug discovery continues to accelerate the identification of promising candidates like 2-Chloro-N-[3-(--methyl--dihydro--H--quinolin--1--y l)-3-oxopropyl]propanamide. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level, providing valuable insights into its binding affinity and specificity. These computational approaches complement experimental studies by offering rapid screening capabilities and helping to prioritize compounds for further investigation. Such advancements are instrumental in streamlining the drug development process and bringing new therapies to patients more efficiently.

The future prospects for 2-Chloro-N-[3-(--methyl--dihydro--H--quinolin--1--y l)-3-oxopropyl]propanamide are promising given its unique structural features and potential biological activity. Continued research efforts will focus on optimizing its synthesis, evaluating its pharmacological properties, and exploring new therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, this compound has the potential to contribute significantly to advancements in medicine.